Cas no 790681-95-7 (2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide)

• Product Name: 2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide
• CAS No: 790681-95-7
• MF: C₈H₁₅N₅OS₂
• MW: 261.367597818375
• MDL: MFCD06358685
• CID: 844184
• PubChem ID: 2517799
• Update Time: 2025-06-26

2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-[(4-AMINO-5-MERCAPTO-4H-1,2,4-TRIAZOL-3-YL)THIO]-N,N-DIETHYLACETAMIDE
• 2-[(4-amino-5-sulfanylidene-1H-1,2,4-triazol-3-yl)sulfanyl]-N,N-diethylacetamide
• 2-[(4-amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl]-N,N-diethylacetamide
• DTXSID001329041
• J-507584
• HMS2749O16
• SMR000376914
• MLS000877994
• 790681-95-7
• 2-((4-Amino-5-mercapto-4H-1,2,4-triazol-3-yl)thio)-N,N-diethylacetamide
• AKOS001083796
• EN300-11134
• Z57033988
• CHEMBL1383997
• G76244
• 2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide

• MDL： MFCD06358685
• Inchi： 1S/C8H15N5OS2/c1-3-12(4-2)6(14)5-16-8-11-10-7(15)13(8)9/h3-5,9H2,1-2H3,(H,10,15)
• InChI Key： VGXCLIIWEODMDP-UHFFFAOYSA-N
• SMILES： S(C1=NNC(N1N)=S)CC(N(CC)CC)=O

Computed Properties

• Exact Mass: 261.07180247g/mol
• Monoisotopic Mass: 261.07180247g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 16
• Rotatable Bond Count: 6
• Complexity: 316
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 131Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioethers Aryl thioethers

Additional information on 2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide

Compound CAS No. 790681-95-7: 2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide

The compound with CAS No. 790681-95-7, known as 2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound belongs to the class of sulfonamides and triazoles, which are widely studied for their unique chemical properties and biological activities. Recent advancements in synthetic chemistry have enabled the precise synthesis and characterization of this compound, making it a subject of interest in both academic and industrial research.

Chemical Structure and Properties

The molecular structure of 2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide is characterized by a triazole ring system substituted with an amino group and a sulfanyl group. The presence of the triazole ring imparts aromatic stability to the molecule, while the sulfanyl group introduces reactivity towards various chemical transformations. The N,N-diethylacetamide moiety further enhances the compound's solubility and bioavailability, making it suitable for applications in drug delivery systems.

Recent studies have highlighted the importance of triazole-containing compounds in medicinal chemistry due to their ability to act as hydrogen bond donors and acceptors. This property is crucial for drug design, as it allows the molecule to interact with biological targets such as enzymes and receptors. The sulfonamide group in this compound has been shown to exhibit moderate to high binding affinity towards certain protein targets, making it a promising candidate for therapeutic applications.

Synthesis and Characterization

The synthesis of 2-(4-Amino-5-sulfanyl-4H-1,2,4-triazol-3-yl)sulfanyl-N,N-diethylacetamide involves a multi-step process that typically begins with the preparation of the triazole intermediate. Recent research has focused on optimizing these synthetic routes to improve yield and purity. For instance, the use of microwave-assisted synthesis has been reported to significantly accelerate the formation of the triazole ring while maintaining high product quality.

Characterization of this compound is carried out using advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry. These methods provide detailed insights into the molecular structure and confirm the presence of all functional groups. Additionally, X-ray crystallography has been employed to determine the three-dimensional arrangement of atoms in the molecule, which is essential for understanding its physical properties.

Applications in Drug Development

The potential applications of CAS No. 790681-95-7 are vast and varied. In the field of pharmacology, this compound has shown promise as a lead molecule for developing novel therapeutic agents. Its ability to modulate enzyme activity makes it a candidate for treating conditions such as inflammation, cancer, and infectious diseases.

Recent studies have demonstrated that this compound exhibits potent anti-inflammatory activity by inhibiting key enzymes involved in the inflammatory response. Furthermore, its anti-cancer properties have been investigated through in vitro assays, where it has shown selective cytotoxicity against cancer cell lines while sparing normal cells.

In addition to its pharmacological applications, this compound is also being explored for its potential use in agrochemicals. Its ability to inhibit plant pathogens suggests that it could be developed into an effective fungicide or insecticide.

Future Directions

The continued exploration of CAS No. 790681_95_7, or 2-(4-Amino_5_sulfanyl_4H_1_2_4-triazol_3_yl)sulfanyl_N_N_diethylacetamide, holds great promise for advancing both basic and applied sciences. Future research will likely focus on optimizing its bioavailability and reducing any potential side effects through structural modifications.

Collaborative efforts between chemists and biologists will be essential for unlocking the full potential of this compound. By leveraging cutting-edge technologies such as artificial intelligence-driven drug design and high-throughput screening, researchers can accelerate the development process and bring this compound closer to clinical application.

In conclusion, CAS No. 790681_95_7 represents a significant advancement in modern organic chemistry with wide-ranging implications for medicine and agriculture. As research continues to uncover its properties and applications, this compound stands at the forefront of scientific innovation.